Cas no 1704121-54-9 ((4-Fluoro-3-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid)

• Product Name: (4-Fluoro-3-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid
• CAS No: 1704121-54-9
• MF: C₁₀H₁₃BFNO₄S
• MW: 273.088925123215
• CID: 4703648
• Update Time: 2025-06-11

(4-Fluoro-3-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-3-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid
• 4-FLUORO-3-(PYRROLIDINE-1-SULFONYL)PHENYLBORONIC ACID
• AM88146
• (4-Fluoro-3-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid

• Inchi： 1S/C10H13BFNO4S/c12-9-4-3-8(11(14)15)7-10(9)18(16,17)13-5-1-2-6-13/h3-4,7,14-15H,1-2,5-6H2
• InChI Key： DVDMUJPKMCCHOY-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(B(O)O)C=1)F)(N1CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 380
• Topological Polar Surface Area: 86.2

Additional information on (4-Fluoro-3-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid

Comprehensive Guide to (4-Fluoro-3-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid (CAS No. 1704121-54-9)

(4-Fluoro-3-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid (CAS No. 1704121-54-9) is a highly specialized boronic acid derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique pyrrolidine sulfonyl and fluoro-phenyl moieties, serves as a critical intermediate in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern organic synthesis. Researchers and industry professionals frequently search for "boronic acid applications," "fluorescent probes," and "drug discovery intermediates," reflecting its relevance in cutting-edge scientific endeavors.

The structural features of 1704121-54-9 make it particularly valuable for designing targeted therapeutics and bioconjugation strategies. Its boronic acid group enables selective binding to diols and other nucleophiles, a property exploited in glucose sensing and cancer biomarker detection. Recent trends in "precision medicine" and "click chemistry" have further amplified interest in this compound, as it aligns with the demand for modular, high-yield synthetic routes. Analytical techniques like HPLC and NMR are typically employed to verify its purity, ensuring compliance with stringent research standards.

In material science, (4-Fluoro-3-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid contributes to the development of organic electronic devices and self-assembled monolayers (SAMs). Its sulfonyl group enhances solubility in polar solvents, facilitating its integration into polymer matrices—a topic often queried as "functionalized monomers for OLEDs." Environmental considerations also drive searches for "green synthesis of boronic acids," prompting innovations in catalytic methods to reduce waste during production.

Storage and handling of CAS No. 1704121-54-9 require anhydrous conditions to preserve its reactivity, a detail frequently highlighted in "boronic acid stability" discussions. Suppliers often provide technical data sheets addressing "shelf-life optimization" and "compatibility with coupling catalysts," underscoring its role in scalable manufacturing. As the demand for high-throughput screening compounds grows, this boronic acid derivative remains a staple in libraries for fragment-based drug design.

Emerging applications in proteolysis-targeting chimeras (PROTACs) and bioimaging have further solidified its position in interdisciplinary research. Queries like "boronic acids in CRISPR delivery" or "fluorescent tags for live-cell imaging" reflect its expanding utility. With rigorous QC protocols and evolving synthetic methodologies, 1704121-54-9 continues to bridge gaps between academic discovery and industrial innovation.